Cas no 884504-89-6 (Piperidin-4-yl(pyridin-2-yl)methanol)

• Product Name: Piperidin-4-yl(pyridin-2-yl)methanol
• CAS No: 884504-89-6
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• MDL: MFCD09864254
• CID: 710525
• PubChem ID: 44721406
• Update Time: 2025-06-12

Piperidin-4-yl(pyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• Piperidin-4-yl(pyridin-2-yl)methanol
• 2-Pyridinemethanol, a-4-piperidinyl-
• 2-Pyridinemethanol,a-4-piperidinyl
• piperidin-4-yl(pyridin-2-yl)methanol(SALTDATA: FREE)
• LS-05235
• (Piperidin-4-yl)(pyridin-2-yl)methanol
• (piperidin-4-yl)(pyridine-2-yl)methanol
• A862181
• DTXSID70660458
• FT-0684079
• SB41848
• 884504-89-6
• AKOS006239064
• EN300-243161
• CS-0270526
• SCHEMBL10500255
• DB-077289
• ALBB-016734
• 2-pyridinemethanol, alpha-4-piperidinyl-

• MDL： MFCD09864254
• Inchi： 1S/C11H16N2O/c14-11(9-4-7-12-8-5-9)10-3-1-2-6-13-10/h1-3,6,9,11-12,14H,4-5,7-8H2
• InChI Key： BXDBAOURAFYYOE-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CN=1)C1CCNCC1

Computed Properties

• Exact Mass: 192.12600
• Monoisotopic Mass: 192.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.2A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.116
• Boiling Point: 344.2°C at 760 mmHg
• Flash Point: 161.9°C
• Refractive Index: 1.553
• PSA: 45.15000
• LogP: 1.44340

Piperidin-4-yl(pyridin-2-yl)methanol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Piperidin-4-yl(pyridin-2-yl)methanol

Introduction to Piperidin-4-yl(pyridin-2-yl)methanol (CAS No. 884504-89-6)

Piperidin-4-yl(pyridin-2-yl)methanol, a compound with the chemical identifier CAS No. 884504-89-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of Piperidin-4-yl(pyridin-2-yl)methanol consists of a piperidine ring linked to a pyridine moiety through a methanol substituent, which contributes to its distinctive chemical properties and reactivity.

Recent research in the domain of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug design. Piperidine and pyridine derivatives are particularly noteworthy due to their ability to interact with biological targets in a manner that enhances binding affinity and selectivity. The presence of both piperidine and pyridine rings in Piperidin-4-yl(pyridin-2-yl)methanol suggests that it may exhibit multifaceted interactions with proteins and enzymes, making it a promising candidate for further investigation.

The synthesis of Piperidin-4-yl(pyridin-2-yl)methanol involves intricate organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These techniques not only enhance yield but also improve the purity of the final product, which is crucial for subsequent pharmacological studies.

In the realm of drug discovery, Piperidin-4-yl(pyridin-2-yl)methanol has shown potential in several therapeutic areas. Its structural features make it a viable candidate for developing inhibitors targeting various enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and cancer. Preliminary in vitro studies have demonstrated its ability to modulate the activity of key enzymes such as kinases and phosphodiesterases, which are critical in cellular signaling pathways.

The pharmacokinetic properties of Piperidin-4-yl(pyridin-2-yl)methanol are also of great interest. Its molecular weight and lipophilicity profile suggest that it may exhibit good oral bioavailability, which is essential for therapeutic efficacy. Additionally, the compound's stability under various conditions makes it suitable for formulation into different pharmaceutical dosage forms.

One of the most exciting aspects of Piperidin-4-yl(pyridin-2-yl)methanol is its potential in combination therapy. The ability to design molecules that can interact with multiple targets simultaneously has revolutionized the treatment of complex diseases. By leveraging the structural diversity of piperidine and pyridine derivatives, researchers aim to develop synergistic drug regimens that enhance therapeutic outcomes while minimizing side effects.

The role of computational chemistry in understanding the behavior of Piperidin-4-yl(pyridin-2-yl)methanol cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding affinities, metabolic pathways, and potential toxicities with remarkable accuracy. These insights are invaluable in guiding experimental design and optimizing drug candidates for clinical trials.

In conclusion, Piperidin-4-yl(pyridin-2-yl)methanol (CAS No. 884504-89-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine today.